2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-[4-(2-methylphenyl)piperazin-1-yl]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C21H27N3O/c1-17-8-6-7-11-20(17)24-14-12-23(13-15-24)16-21(25)22-18(2)19-9-4-3-5-10-19/h3-11,18H,12-16H2,1-2H3,(H,22,25)
• InChI Key: IDMUDEKAYJFIRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)CC(=O)NC(C)C3=CC=CC=C3
• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol

Description

2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide, also known as MPPEA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic effects. MPPEA belongs to the class of piperazine derivatives and has been studied for its ability to modulate various physiological and biochemical processes in the body.

Mechanism of Action

The exact mechanism of action of 2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide is not fully understood, but it is believed to modulate the activity of various neurotransmitter systems in the brain. 2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide has been shown to act as an agonist at the 5-HT1A receptor, which is involved in mood regulation and anxiety. It has also been shown to modulate the activity of dopamine and norepinephrine, which are involved in reward and motivation.
Biochemical and Physiological Effects
2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide has been shown to have various biochemical and physiological effects in the body. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential antidepressant effects. 2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide has also been shown to reduce pain and inflammation in animal models, suggesting potential analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its effects on neurotransmitter systems can be easily measured using various analytical techniques. However, there are also limitations to using 2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide in lab experiments. Its exact mechanism of action is not fully understood, and its effects may vary depending on the dose and route of administration.

Future Directions

There are several future directions for 2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide research. One potential avenue of research is to further investigate its potential therapeutic effects on various neurological and psychiatric disorders, including depression, anxiety, and addiction. Another potential area of research is to investigate its potential anti-inflammatory and analgesic effects in animal models of pain and inflammation. Additionally, further studies are needed to elucidate the exact mechanism of action of 2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide involves the reaction of 2-methylphenylpiperazine with N-(1-phenylethyl)acetamide in the presence of a catalyst. The reaction yields 2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide as a white solid with a melting point of 109-111°C. The purity of 2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide can be determined using various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide has been studied for its potential therapeutic effects on various physiological and biochemical processes in the body. It has been shown to modulate the activity of neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in mood regulation and cognitive function. 2-[4-(2-methylphenyl)-1-piperazinyl]-N-(1-phenylethyl)acetamide has also been studied for its potential anti-inflammatory and analgesic effects, as well as its ability to modulate the immune system.